Cas no 501007-24-5 (Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]-)

Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]- structure
501007-24-5 structure
Product Name:Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]-
CAS No:501007-24-5
MF:C13H16N2O4
MW:264.277143478394
CID:1550969
Update Time:2024-08-23

Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[4-nitro-2-[(2S)-oxiranylmethoxy]phenyl]-
    • Pyrrolidine, 1-[4-nitro-2-[(2S)-2-oxiranylmethoxy]phenyl]-
    • Inchi: 1S/C13H16N2O4/c16-15(17)10-3-4-12(14-5-1-2-6-14)13(7-10)19-9-11-8-18-11/h3-4,7,11H,1-2,5-6,8-9H2/t11-/m0/s1
    • InChI Key: XXDBGHJPPQAWFS-NSHDSACASA-N
    • SMILES: N1(C2=CC=C([N+]([O-])=O)C=C2OC[C@@H]2CO2)CCCC1

Computed Properties

  • Exact Mass: 264.11108

Experimental Properties

  • Density: 1.320±0.06 g/cm3(Predicted)
  • Boiling Point: 462.1±35.0 °C(Predicted)
  • PSA: 68.14
  • pka: 1.99±0.40(Predicted)
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